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Compound of Interest

Compound Name: 4'-Methylformanilide

Cat. No.: B184166 Get Quote

This technical guide provides a comprehensive analysis of the spectroscopic data for 4'-
Methylformanilide (CAS: 3085-54-9), a key chemical intermediate.[1][2] For researchers,

process chemists, and quality control scientists, the unambiguous confirmation of a molecule's

identity is paramount. Spectroscopic techniques are the cornerstones of this process, each

providing a unique and complementary piece of structural evidence.[3][4] This document

moves beyond a simple data repository, delving into the causality behind experimental choices

and the logic of spectral interpretation to present a self-validating structural proof for 4'-
Methylformanilide.

The core principle of modern analytical chemistry is that no single technique provides absolute

proof. Instead, we build a robust, irrefutable case by correlating data from orthogonal methods.

In this guide, we will integrate data from Nuclear Magnetic Resonance (NMR) spectroscopy,

Infrared (IR) spectroscopy, and Mass Spectrometry (MS) to create a complete and validated

spectroscopic profile of the target molecule.

The Analytical Workflow: A Multi-Technique
Approach
The structural elucidation of an organic compound like 4'-Methylformanilide is a systematic

process. We begin with a hypothesis of the structure and then use spectroscopic methods to

test it. Mass spectrometry provides the molecular weight and fragmentation clues, infrared

spectroscopy identifies the functional groups present, and NMR spectroscopy maps out the
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precise carbon-hydrogen framework. The convergence of all three data sets on the same

structure provides high-confidence verification.

Analytical Strategy

Data & Interpretation

Conclusion

Sample: 4'-Methylformanilide
(C₈H₉NO)

Mass Spectrometry (MS) Infrared (IR) Spectroscopy NMR Spectroscopy
(¹H & ¹³C)

Provides:
Molecular Weight (135 u)

Fragmentation Pattern

Provides:
Functional Groups (Amide C=O, N-H)

Provides:
C-H Framework

Connectivity

Confirmed Structure:
N-(4-methylphenyl)formamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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